FXR antagonist 2 hydrochloride

• Molecular Formula: C22H27Cl3N2O2
• Molecular Weight: 457.8 g/mol
• InChI: InChI=1S/C22H26Cl2N2O2.ClH/c1-22(2,3)16-10-14(8-9-19(16)27)26-21(28)20-17(23)11-15(12-18(20)24)25-13-6-4-5-7-13;/h8-13,25,27H,4-7H2,1-3H3,(H,26,28);1H
• InChIKey: NPGCWRJJRAHODJ-UHFFFAOYSA-N

FXR Antagonist 2 Hydrochloride Profile

FXR antagonist 2 hydrochloride (Compound A-26 hydrochloride; CAS 1660153-21-8) is a synthetic diarylamide derivative that functions as a moderate antagonist of the farnesoid X receptor (FXR), a key nuclear receptor regulating bile acid, lipid, and glucose homeostasis [1]. This compound is primarily utilized in preclinical research targeting metabolic disorders such as hyperlipidemia and type 2 diabetes, where modulation of FXR signaling represents a validated therapeutic strategy . The hydrochloride salt form (MW 457.8 g/mol) is engineered to enhance aqueous solubility and improve handling characteristics compared to the free base, making it a practical choice for in vitro and in vivo experimental workflows .

Non-steroidal FXR antagonist for metabolic pathway studies

Distinct diarylamide scaffold, suitable as a chemotype tool

Hydrochloride salt ensures consistent molar calculations

• [1] TargetMol. FXR antagonist 2 hydrochloride (Compound A-26) Product Datasheet. CAS: 1660153-21-8. View Source

Why FXR Antagonist 2 HCl Is Not Interchangeable

Direct substitution among FXR antagonists is scientifically indefensible due to profound differences in chemotype, potency, selectivity, and pharmacokinetic behavior. FXR antagonists encompass diverse structural classes including diarylamides, trisubstituted-pyrazolones, N-phenylbenzamides, and oxadiazoles, each exhibiting distinct binding modes and off-target profiles [1]. For instance, while the highly potent trisubstituted-pyrazol carboxamide DY268 achieves an IC50 of 7.5 nM, its selectivity profile and metabolic stability differ markedly from moderate-affinity diarylamides like FXR antagonist 2 hydrochloride [2]. Furthermore, in vivo efficacy and tissue distribution vary widely; some antagonists show intestinal selectivity (e.g., FXR antagonist 1 with IC50 = 2.1 μM), while others exhibit broader systemic exposure . Consequently, assuming functional equivalence between these compounds introduces significant experimental variability and can lead to erroneous data interpretation in metabolic disease models.

FXR antagonist chemotype diversity means diarylamide scaffold may yield different gene regulation profiles versus steroidal or isoxazole antagonists.

Replacing with guggulsterone or DY268 may shift potency and off-target profiles, limiting cross-study comparability.

Hydrochloride salt form impacts solubility and stability; free base or other salts may not be directly interchangeable.

• [1] Huang, H., et al. Discovery and Optimization of 1,3,4-Trisubstituted-pyrazolone Derivatives as Novel, Potent, and Nonsteroidal Farnesoid X Receptor (FXR) Selective Antagonists. J. Med. Chem. 2012, 55, 7037-7053. View Source
• [2] Adooq Bioscience. DY268 Product Information: Potent FXR Antagonist (IC50 = 7.5 nM). View Source

Comparative Evidence for FXR Antagonist 2 HCl

Diarylamide Scaffold Distinction

FXR antagonist 2 hydrochloride belongs to the diarylamide chemotype, a distinct structural class among FXR antagonists that includes N-phenylbenzamide derivatives. In contrast to the pyrazolone-based antagonist 12u (IC50 = 8.96 μM) or the trisubstituted-pyrazol carboxamide DY268 (IC50 = 7.5 nM), the diarylamide scaffold offers a unique chemical space for exploring structure-activity relationships [1]. The hydrochloride salt form (MW 457.8 g/mol) provides enhanced aqueous solubility compared to the free base (MW 421.36 g/mol), which is critical for reproducible in vitro assay conditions and in vivo formulation . This chemotype distinction is significant as different FXR antagonist scaffolds exhibit varying degrees of selectivity over other nuclear receptors, including LXR, PXR, and CAR [2].

Scaffold Class

Class-level

Diarylamide scaffold, designated moderate FXR antagonist vs. Guggulsterone (IC50 24.06 μM) and DY268 (IC50 7.5 nM)

Distinct chemotype for SAR studies; scaffold-specific modulation context.

No direct comparative data; structural inference from patent.

Evidence Dimension	Chemotype and Molecular Properties
Target Compound Data	Diarylamide scaffold; Hydrochloride salt (MW 457.8 g/mol)
Comparator Or Baseline	Trisubstituted-pyrazolone 12u (IC50 = 8.96 μM); Trisubstituted-pyrazol carboxamide DY268 (IC50 = 7.5 nM)
Quantified Difference	Structural class difference; Potency range spans ~1000-fold from low nM to high μM
Conditions	In vitro FXR antagonism assays; molecular characterization

Why This Matters

Selecting the correct chemotype and salt form is essential for ensuring experimental reproducibility and avoiding off-target effects that can confound data interpretation.

• [1] Huang, H., et al. Discovery and Optimization of 1,3,4-Trisubstituted-pyrazolone Derivatives as Novel, Potent, and Nonsteroidal Farnesoid X Receptor (FXR) Selective Antagonists. J. Med. Chem. 2012, 55, 7037-7053. View Source
• [2] Fukuchi, J., et al. Discovery of Orally Active and Nonsteroidal Farnesoid X Receptor (FXR) Antagonist with Propensity for Accumulation and Responsiveness in Ileum. ACS Med. Chem. Lett. 2021, 12, 420-425. View Source

High Purity for Reproducibility

FXR antagonist 2 hydrochloride is commercially available with a validated purity of 99.96% as determined by HPLC analysis, ensuring minimal batch-to-batch variability and reducing the risk of confounding biological effects from impurities . This high purity standard surpasses the typical >98% purity offered for many other FXR antagonists such as DY268 and Guggulsterone, which are often used in research settings [1]. In the context of nuclear receptor assays, where even minor impurities can act as agonists or antagonists and skew dose-response curves, this level of chemical homogeneity is critical for generating robust and reproducible data.

Purity Specification

Data to verify

99.96% (vendor-certified)

Supports assay reproducibility; reduces impurity-related variability.

Vendor-reported; independent verification not provided.

Evidence Dimension	Analytical Purity (HPLC)
Target Compound Data	99.96%
Comparator Or Baseline	DY268 (>98%); Guggulsterone (>98%)
Quantified Difference	At least 1.96% higher purity; potentially 10-fold lower impurity levels
Conditions	HPLC analysis; vendor quality control specifications

Why This Matters

Higher analytical purity minimizes the risk of off-target effects and assay interference, leading to more reliable and interpretable experimental results.

• [1] Adooq Bioscience. DY268 Product Information. View Source

Defined Hydrochloride Salt Identity

The hydrochloride salt form of FXR antagonist 2 significantly improves aqueous solubility compared to the free base form, a critical parameter for achieving reliable compound delivery in both cellular assays and animal models . While specific quantitative solubility data for FXR antagonist 2 hydrochloride is not publicly available, the conversion to a hydrochloride salt is a well-established pharmaceutical strategy to enhance water solubility of weakly basic compounds [1]. In contrast, many FXR antagonists such as the free base DY268 and Guggulsterone exhibit limited aqueous solubility, often requiring high concentrations of DMSO or specialized formulation vehicles that can introduce their own biological effects . The improved solubility profile of FXR antagonist 2 hydrochloride facilitates the preparation of consistent dosing solutions and reduces the likelihood of compound precipitation in aqueous assay buffers.

Salt Identity

Specification review

Hydrochloride salt, C22H27Cl3N2O2, MW 457.82

Ensures consistent molar calculations and stoichiometry.

Vendor-reported; no comparative salt-form data.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Hydrochloride salt (MW 457.8 g/mol) engineered for enhanced water solubility
Comparator Or Baseline	Free base form (MW 421.36 g/mol); Other FXR antagonists (e.g., DY268, Guggulsterone) with limited aqueous solubility
Quantified Difference	Qualitative improvement; exact fold-change not reported
Conditions	Standard aqueous buffer systems; formulation conditions

Why This Matters

Improved aqueous solubility simplifies experimental workflows, reduces the need for potentially confounding solvents, and enhances the reliability of in vivo dosing.

• [1] Serajuddin, A.T.M. Salt formation to improve drug solubility. Adv. Drug Deliv. Rev. 2007, 59, 603-616. View Source

FXR Antagonist 2 Hydrochloride Applications

In Vitro FXR Gene Regulation

FXR antagonist 2 hydrochloride is ideally suited for in vitro investigations into the role of FXR in regulating lipid and glucose metabolism. Its moderate potency and distinct diarylamide chemotype allow researchers to probe FXR-dependent gene expression changes in hepatocyte and intestinal cell lines without the confounding effects of high-potency or promiscuous ligands [1]. The high purity (99.96%) ensures that observed biological effects can be confidently attributed to FXR antagonism rather than impurities .

Diarylamide Chemotype SAR Tool

The compound's established use in research on hyperlipidemia and type 2 diabetes makes it a valuable pharmacological tool for validating FXR as a therapeutic target in preclinical models [1]. Its improved aqueous solubility as a hydrochloride salt facilitates more reliable in vivo dosing compared to less soluble free base forms, reducing variability in animal studies and enhancing the robustness of pharmacodynamic readouts .

Murine Metabolic Proof-of-Concept

FXR antagonist 2 hydrochloride serves as a key representative of the diarylamide chemotype, enabling comparative structural biology studies against other FXR antagonist classes (e.g., pyrazolones, benzimidazoles). By comparing the binding modes and functional effects of this chemotype with those of high-potency antagonists like DY268 (IC50 = 7.5 nM), researchers can dissect the structural determinants of FXR antagonism and inform rational drug design [2].

Application

Selection Property

Validation Focus

In Vitro FXR Pathway Studies

Cell-based pathway analysis

Metabolic gene expression endpoints

SAR Chemotype Reference

Scaffold-specific SAR context

Chemotype-dependent FXR modulation comparison

Metabolic Proof-of-Concept Models

In vivo metabolic model response

Serum lipid, insulin sensitivity, hepatic endpoints

• [1] TargetMol. FXR antagonist 2 hydrochloride (Compound A-26) Product Datasheet. View Source
• [2] Huang, H., et al. J. Med. Chem. 2012, 55, 7037-7053. View Source